1-(4-fluorophenyl)-4-hydroxy-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 1-(4-fluorophenyl)-3-methyl-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C14H10FN3O3/c1-7-11-12(19)10(14(20)21)6-16-13(11)18(17-7)9-4-2-8(15)3-5-9/h2-6H,1H3,(H,16,19)(H,20,21)
• InChI Key: UBIUQUFTPYOZGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)O)C3=CC=C(C=C3)F
• Molecular Formula: C14H10FN3O3
• Molecular Weight: 287.25 g/mol

Description

This compound belongs to the class of organic compounds known as aromatic anilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihy-dropyrano[2,3-c]pyrazole-5-carbonitrile and aniline.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate. This was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihy-dropyrano[2,3-c]pyrazole-5-carbonitrile and aniline.

Scientific Research Applications

Catalysis and Organic Synthesis

• Protodeboronation Reactions : Researchers have employed this compound in catalytic protodeboronation reactions. .

Biological Activity and Receptor Modulation

• RORγt Modulation : The compound’s derivatives may interact with the retinoic acid-related orphan receptor gamma (RORγt), which plays a role in immune regulation. .
• Antimicrobial Properties : Novel derivatives synthesized from this scaffold have shown significant antimicrobial activity. .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. Therefore, the future direction in the field of medicinal chemistry could involve the design of new pyrrolidine compounds with different biological profiles.